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Compound of Interest |

Compound Name: 6-Chloro-biphenyl-3-ylamine
CAS No.: 56970-25-3
Cat. No.: B1423936

Get Quote

This technical guide provides a comprehensive overview of 6-Chloro-biphenyl-3-ylamine
(CAS No: 56970-25-3), a substituted biphenyl compound of significant interest to researchers
in medicinal chemistry and materials science. This document delves into its chemical and
physical properties, provides a detailed, field-proven synthesis protocol, outlines its analytical
characterization, discusses potential applications, and establishes rigorous safety and handling
procedures.

Core Compound Identification and Properties

6-Chloro-biphenyl-3-ylamine belongs to the class of aminobiphenyls, which are recognized
as "privileged scaffolds" in drug discovery due to their ability to interact with a wide range of
biological targets. The presence of a chlorine atom can significantly modulate the compound's
lipophilicity, metabolic stability, and binding interactions, making it a valuable intermediate for
creating diverse molecular libraries.

Chemical and Physical Data

The properties of 6-Chloro-biphenyl-3-ylamine are summarized below. It is noteworthy that
while some data is directly reported, other properties are inferred from its observed physical
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state and data from structurally analogous compounds.

Property Value Source(s)
CAS Number 56970-25-3 [1]
Molecular Formula C12H10CIN [1]
Molecular Weight 203.67 g/mol [1]
Physical Form Yellow Liquid [2]
_ _ < 25 °C (Inferred from physical
Melting Point N/A
state)

. i ~285 - 335 °C (Estimated
Boiling Point , [31[4]
based on isomers)

- Low in water; Soluble in ethyl
Solubility [2][4][5]
acetate, chloroform, methanol.

Synthesis of 6-Chloro-biphenyl-3-ylamine via
Suzuki-Miyaura Coupling

The construction of the biphenyl scaffold is most efficiently achieved through palladium-
catalyzed cross-coupling reactions. The Suzuki-Miyaura coupling, which joins an organoboron
species with an organohalide, is particularly effective due to its high tolerance for various
functional groups and generally high yields.[6][7][8] The synthesis described herein utilizes this
robust methodology.

Reaction Scheme

The core reaction involves the coupling of a phenylboronic acid with a halogenated aniline
derivative. The choice of 4-chloro-3-iodoaniline as the starting material is strategic; the carbon-
iodine bond is significantly more reactive towards oxidative addition to the palladium catalyst
than the carbon-chlorine bond, ensuring regioselective coupling at the desired position.
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Caption: Suzuki-Miyaura reaction for 6-Chloro-biphenyl-3-ylamine synthesis.

Step-by-Step Experimental Protocol

This protocol is based on a reported synthesis with an 88% yield.[2]

o Vessel Preparation: To a 50 mL round-bottom flask equipped with a reflux condenser and a
magnetic stir bar, add 4-chloro-3-iodoaniline (5 mmol, 1.27 g).

e Reagent Addition: Add phenylboronic acid (10 mmol, 1.22 g), sodium carbonate (10 mmol,
1.06 g), and tetrakis(triphenylphosphine)palladium(0) (0.1 mmol, 0.116 g).

e Solvent Introduction: Add 20 mL of a 1,4-dioxane and water mixture (v/v ratio typically 4:1).

 Inert Atmosphere: Purge the flask with argon or nitrogen for 5-10 minutes to create an inert
atmosphere. This is critical to prevent the degradation of the palladium catalyst.

o Reaction: Heat the mixture to 110 °C with vigorous stirring and maintain for 24 hours under
the inert atmosphere.

o Work-up - Filtration: After cooling to room temperature, filter the reaction mixture through a
pad of Celite to remove the palladium catalyst and inorganic salts.

o Work-up - Extraction: Concentrate the filtrate in vacuo to remove the dioxane. Add 50 mL of
ethyl acetate (EtOAc) and 50 mL of water to the residue. Transfer to a separatory funnel,
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shake, and separate the layers. Extract the aqueous layer twice more with 25 mL of EtOAc.

o Work-up - Drying and Concentration: Combine the organic layers, dry over anhydrous
sodium sulfate, filter, and concentrate in vacuo to yield the crude product.

« Purification: Purify the residue by column chromatography on silica gel using a petroleum
ether/EtOAc gradient (e.g., starting from 20:1 and moving to 10:1) to afford the pure product
as a yellow liquid.[2]
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1. Combine Reactants & Catalyst
(Aniline, Boronic Acid, Pd(PPhs)s, Na2COs3)

2. Add Solvent & Purge
(Dioxane/H20, Argon Atmosphere)

3. Heat & Stir
(110°C for 24h)

4. Cool & Filter
(Remove Catalyst via Celite)

:

5. Concentrate & Extract
(Remove Dioxane, Extract with EtOAC)

:

6. Dry & Concentrate
(Dry with Na2S0a, Evaporate Solvent)

7. Purify
(Silica Gel Chromatography)

Pure Product
(Yellow Liquid)
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Caption: Experimental workflow for the synthesis of 6-Chloro-biphenyl-3-ylamine.

Spectroscopic Characterization
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Structural confirmation of the synthesized product is paramount. The following nuclear
magnetic resonance (NMR) data has been reported for 6-Chloro-biphenyl-3-ylamine.[2]

Nucleus Solvent Chemical Shifts (8) in ppm

7.48-7.30 (m, 5H), 7.19 (s,
1H), 6.62 (d, J = 2.7 Hz, 1H),

1H NMR Chloroform-d
6.56 (dd, J = 8.5, 2.9 Hz, 1H),
3.65 (s, 2H, -NH2)
145.24, 141.11, 139.75,
130.55, 129.41 (2C), 128.06
13C NMR Chloroform-d

(2C), 127.58, 121.57, 117.84,
115.37, 115.36

Potential Applications in Research and Drug
Development

The aminobiphenyl scaffold is a cornerstone in medicinal chemistry. The amine group serves
as a versatile synthetic handle for amide bond formation, sulfonylation, and other
functionalizations, allowing for the exploration of vast chemical space. The chlorine atom can
participate in halogen bonding and enhances lipophilicity, which can improve cell membrane
permeability and metabolic stability.[9]

This compound is a valuable building block for:

» Kinase Inhibitors: Many kinase inhibitors feature a substituted biphenyl core to occupy
hydrophobic pockets in the ATP-binding site.

» Anticancer Agents: The biphenyl structure is present in numerous compounds investigated
for their cytotoxic effects.[9]

o TRP Channel Modulators: Biphenyl amides have been designed as antagonists for channels
like TRPMS8, with implications for treating sensory neuropathies.[8]
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Caption: Role as a building block in a drug discovery workflow.

Analytical Methodology: GC-MS Protocol

Gas Chromatography-Mass Spectrometry (GC-MS) is the preferred method for the analysis of
polychlorinated biphenyls (PCBs) and their derivatives due to its high resolution and sensitivity.
[10][11][12] The following is a general protocol adaptable for the quantification and identification
of 6-Chloro-biphenyl-3-ylamine.

Step-by-Step Analytical Protocol

o Sample Preparation (Extraction):
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o For solid matrices (e.g., soll, tissue), perform a Soxhlet extraction or pressurized liquid
extraction with a suitable solvent like hexane or a hexane/acetone mixture.

o For liquid matrices (e.g., water), perform a liquid-liquid extraction with hexane or
dichloromethane.

o The crude extract should be concentrated and may require a clean-up step using silica gel
or Florisil column chromatography to remove interfering substances.[13]

o Standard Preparation: Prepare a calibration curve using certified standards of 6-Chloro-
biphenyl-3-ylamine in hexane or another appropriate solvent, typically ranging from low pg/
ML to ng/uL.

e GC-MS Instrument Conditions:

o GC Column: Use a low-polarity capillary column such as a DB-5ms or equivalent (30 m x
0.25 mm ID x 0.25 pum film thickness).

o Injection: 1 pL splitless injection at 280 °C.

o Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

o Oven Program: Initial temperature of 60-80 °C, hold for 1-2 minutes, then ramp at 10-20
°C/min to 300-320 °C and hold for 5-10 minutes.

o MS Conditions: Use Electron lonization (El) at 70 eV. Set the mass spectrometer to scan a
relevant mass range (e.g., m/z 50-350) or, for higher sensitivity and selectivity, use
Selected lon Monitoring (SIM) mode, monitoring the molecular ion (m/z 203) and key
fragment ions.[10][12]

o Data Analysis: Identify the compound by its retention time and mass spectrum compared to
the certified standard. Quantify using the calibration curve.
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1. Sample Collection
(e.g., Environmental, Biological)

:

2. Extraction & Cleanup
(Solvent Extraction, Column Chromatography)

:

3. Concentration & Reconstitution

:

4. GC-MS Analysis
(Injection, Separation, Detection)

:

5. Data Processing
(Identification & Quantification)

Final Report

Click to download full resolution via product page
Caption: General analytical workflow for GC-MS analysis.

Safety, Handling, and Disposal

As a chlorinated aromatic amine, 6-Chloro-biphenyl-3-ylamine must be handled with
appropriate caution. While a specific safety data sheet (SDS) is not widely available, data from
analogous compounds like 4-chlorobiphenyl and 3-aminobiphenyl suggest the following
hazards and precautions.[9][14][15]

o Hazard Identification:

o Harmful if swallowed (Acute Toxicity, Oral).[14][15]
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[e]

Causes skin and serious eye irritation.[9][14]

o

May cause respiratory irritation.[14][16]

[¢]

Potential for long-term health effects through prolonged or repeated exposure.[15]

o

Toxic to aquatic life with long-lasting effects.[16]

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.

o Respiratory Protection: Handle only in a well-ventilated area or a chemical fume hood. If
aerosols or dusts can be generated, a NIOSH-approved respirator is recommended.

o First Aid Measures:

[¢]

If Swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.[15]

[¢]

If on Skin: Wash with plenty of soap and water. Remove contaminated clothing.[9]

[e]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[9]

[e]

If Inhaled: Move person to fresh air.

e Handling and Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[9][16]

o Avoid contact with skin, eyes, and clothing.[15]

o Do not eat, drink, or smoke when using this product.[15]

e Disposal:
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o Dispose of contents and container in accordance with local, regional, national, and
international regulations. Do not allow to enter sewers or waterways.[14][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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